2-Amino-7-phenyl-7,8-dihydro-6H-quinazolin-5-one

• CAS RN: 6075-47-4
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 2-amino-7-phenyl-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C14H13N3O/c15-14-16-8-11-12(17-14)6-10(7-13(11)18)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H2,15,16,17)
• InChI Key: QNFZGNPBBNOUBH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=CN=C(N=C21)N)C3=CC=CC=C3

Description

2-Amino-7-phenyl-7,8-dihydro-6H-quinazolin-5-one is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 2-dimethylaminomethylene-5-phenyl-cyclohexane-1,3-dione (600 mg, 2.46 mmol) from stage 1, guanidine hydrochloride (473 mg, 4.94 mmol) and sodium carbonate (783 mg, 7.38 mmol), following the procedure described for the synthesis of 2-amino-7-(4-chloro-phenyl)-7,8-dihydro-6H-quinazolin-5-one (example 2/a stage 2) except that the mixture was heated to reflux for 16 h.